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This technical guide provides a comprehensive overview of the refractive index of magnesium
fluoride (MgF2), a critical optical material utilized in a wide array of scientific and industrial
applications. This document presents quantitative data on the refractive index at various
wavelengths, details the experimental methodology for its measurement, and visualizes the
dispersive properties of the material.

Core Optical Properties of Magnesium Fluoride

Magnesium fluoride is a crystalline solid known for its excellent optical properties, including a
wide transparency range from the deep ultraviolet (DUV) to the mid-infrared (mid-IR) spectrum
(0.11 um to 7.5 um).[1] It is a positive uniaxial crystal, meaning it exhibits birefringence, with
two distinct refractive indices: the ordinary refractive index (no) and the extraordinary refractive
index (ne).[1][2] This property makes MgF: a suitable material for polarizing optics, such as
waveplates and polarizers.[1][2]

Refractive Index Data

The refractive index of single-crystal MgF2 has been precisely measured across a broad
spectral range. The following tables summarize the refractive index for both the ordinary and
extraordinary rays at various wavelengths. The data presented was measured at approximately
19°C.[1][3][4]
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Table 1: Refractive Index of Ordi |

Wavelength (um)

Refractive Index (no)

0.20 1.4231
0.30 1.393
0.40 1.384
0.50 1.379
0.60 1.377
0.70 1.376
1.00 1.373
2.00 1.368
3.00 1.360
4.00 1.349
5.00 1.335
6.00 1.318
7.00 1.298

Table 2: Refractive Index of MgF:z (Extraordinary Ray, ne)
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Wavelength (um) Refractive Index (ne)
0.20 1.4367
0.30 1.405
0.40 1.396
0.50 1.391
0.60 1.389
0.70 1.388
1.00 1.385
2.00 1.379
3.00 1.370
4.00 1.359
5.00 1.346
6.00 1.330
7.00 1.312

Experimental Protocol: Minimum Deviation Method

The refractive index data presented in this guide was determined using the method of minimum
deviation with a precision spectrometer.[1][3][4] This is a well-established and highly accurate
technique for measuring the refractive index of prismatic samples.

Principle

When a beam of light passes through a prism, it is dispersed into its constituent wavelengths.
For a given wavelength, there is a specific angle of incidence for which the deviation angle of

the transmitted light is at a minimum. This angle is known as the angle of minimum deviation.

The refractive index of the prism material at that wavelength can be calculated from this angle
and the apex angle of the prism.
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Experimental Setup and Procedure

Sample Preparation: A prismatic sample of single-crystal MgF: is required. The prism is cut
and polished with a known apex angle. For birefringent materials like MgF2z, the
crystallographic orientation of the prism is critical to isolate the ordinary and extraordinary
rays. Typically, the optic axis is oriented perpendicular to the triangular faces of the prism.[1]

Instrumentation: A high-precision spectrometer is used. This instrument consists of a
collimator to produce a parallel beam of light, a turntable to mount the prism, and a telescope
to observe the deviated light. The spectrometer is equipped with a goniometer to accurately
measure angles.[3]

Light Sources: A variety of spectral lamps (e.g., mercury, cadmium, helium) are used to
produce monochromatic light at specific wavelengths across the desired spectral range.[1][4]

Measurement of the Apex Angle (A): The apex angle of the prism is precisely measured
using the spectrometer.

Measurement of the Angle of Minimum Deviation (dmin):

o The prism is placed on the spectrometer table, and monochromatic light from the source is
passed through the collimator and onto one of the prism faces.

o The telescope is used to observe the emergent light.

o The prism table is rotated until the angle of deviation of the spectral line is at a minimum.
This position is identified by observing the point where the spectral line reverses its
direction of movement as the prism is rotated.

o The angle of minimum deviation is then measured for each spectral line (wavelength).

o For a birefringent material like MgF2z, this measurement is performed for both the ordinary
and extraordinary rays. This is often achieved by using a polarizer to separate the two
polarization states.[4]

Calculation of Refractive Index (n): The refractive index is calculated using the following
formula:
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n = [sin((A + dmin)/2)] / [sin(A/2)]

where:

o nis the refractive index

o Ais the apex angle of the prism

o Omin IS the angle of minimum deviation

Sellmeier Dispersion Formula

The relationship between the refractive index and wavelength can be accurately described by
the Sellmeier equation. This empirical formula is crucial for interpolating the refractive index at
wavelengths where experimental data is not available. The general form of the Sellmeier
equation is:

n2(A) - 1 = Zi [BiA2/ (A2 - Ci)]
where Bi and Ci are the experimentally determined Sellmeier coefficients.

Visualization of Dispersion

The following diagram illustrates the relationship between the refractive index of magnesium
fluoride and the wavelength of light for both the ordinary and extraordinary rays. This
phenomenon, where the refractive index varies with wavelength, is known as dispersion.
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Dispersion of Magnesium Fluoride (MgF2)
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Caption: Dispersion curves for ordinary and extraordinary rays in MgF-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Refractive Index of Magnesium Fluoride (MgF2): A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13894572#refractive-index-of-magnesium-fluoride-at-
different-wavelengths]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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